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Compound of Interest

Compound Name: 3-lodo-1-propanol

Cat. No.: B1294970

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-lodo-1-propanol, with a specific focus on its boiling point. The information
herein is intended to support laboratory research, chemical synthesis, and drug development
activities where this compound is utilized as a key intermediate.

Core Physicochemical Data

3-lodo-1-propanol (CAS No. 627-32-7) is a halogenated primary alcohol used in various
organic syntheses.[1] Its physical properties are significantly influenced by the presence of a
terminal hydroxyl group and a heavy iodine atom. A summary of its key quantitative data is
presented below for easy reference and comparison.
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Property Value Source
Molecular Formula CsH7IO [1112]
Molar Mass 185.99 g/mol [2][3]
Boiling Point 115 °C at 38 mmHg [2]
Density 1.942 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.556 [2]
Flash Point >110 °C (>230 °F) [2]
Vapor Pressure 0.0784 mmHg at 25 °C [2]
Storage Temperature 2-8°C [2]

Boiling Point Determination: Experimental Protocol

The accurate determination of a boiling point, particularly for compounds that may decompose
at atmospheric pressure, often requires vacuum distillation. Below is a detailed methodology for
determining the boiling point of a liquid such as 3-lodo-1-propanol at reduced pressure.

Objective: To measure the boiling point of 3-lodo-1-propanol under vacuum.
Materials:

e 3-lodo-1-propanol (97% purity or higher)

» Round-bottom flask

 Distillation head with a thermometer adapter

» Condenser

e Receiving flask

e Vacuum pump

¢ Manometer
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Heating mantle with a stirrer

Boiling chips or magnetic stir bar

Thermometer (-10 to 200 °C range)

Insulating glass wool

Procedure:

e Apparatus Setup:

[¢]

Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all
glassware is clean and dry.

o Place a magnetic stir bar or boiling chips in the round-bottom flask to ensure smooth
boiling.

o Add a measured volume of 3-lodo-1-propanol to the flask.

o Position the thermometer bulb so that the top of the bulb is level with the bottom of the
side arm leading to the condenser.

o Connect the vacuum source to the vacuum adapter on the distillation apparatus and
connect the manometer to the system to monitor the pressure.

o Distillation Process:

[e]

Turn on the condenser's cooling water.

o

Begin stirring the liquid in the round-bottom flask.

[¢]

Slowly evacuate the system using the vacuum pump to the desired pressure (e.g., 38
mmHg).[2]

[¢]

Once the pressure is stable, begin heating the flask gently with the heating mantle.
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o Observe the temperature as the liquid begins to boil and the vapor phase moves up the
distillation head.

o Record the temperature at which the vapor and liquid are in equilibrium. This is indicated
by a stable temperature reading on the thermometer as the condensate drips from the
thermometer bulb.

o Record the precise pressure from the manometer at which this stable temperature is
observed.

e Shutdown and Safety:

o Once the measurement is complete, remove the heating mantle and allow the apparatus
to cool.

o Slowly and carefully release the vacuum before turning off the vacuum pump.
o Disassemble the apparatus in a fume hood.
Safety Precautions:

e 3-lodo-1-propanol is harmful if swallowed, in contact with skin, or if inhaled. It also causes
skin and serious eye irritation.[3]

« All handling and experimental procedures should be conducted in a well-ventilated fume
hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1294970?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-1-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: Vacuum Distillation
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Workflow for boiling point determination under reduced pressure.
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Factors Influencing Boiling Point

The boiling point of a substance is determined by the strength of the intermolecular forces that
must be overcome for it to transition from a liquid to a gaseous state. For 3-lodo-1-propanol,
these forces include London dispersion forces, dipole-dipole interactions, and hydrogen
bonding.

e Molar Mass: The large iodine atom contributes significantly to the molar mass of 3-lodo-1-
propanol (185.99 g/mol ), leading to stronger London dispersion forces compared to smaller
alcohols.[2][3]

» Polarity and Dipole-Dipole Forces: The carbon-iodine and carbon-oxygen bonds are polar,
creating a net molecular dipole. This results in dipole-dipole attractions between molecules.

o Hydrogen Bonding: The presence of the hydroxyl (-OH) group allows for strong hydrogen
bonding, which is a particularly strong type of dipole-dipole interaction. This is a primary
contributor to its relatively high boiling point, even under reduced pressure.

The interplay of these factors dictates the energy required to vaporize the compound.

Logical Relationships: Boiling Point Influences

Boiling Point of
3-lodo-1-propanol

Strength of
Intermolecular Forces

is influenced by /is influenced by \is influenced by

High Molar Mass Hydrogen Bonding Dipole-Dipole Forces

(185.99 g/mol) (-OH group) (C-1, C-O bonds) is influenced by
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London Dispersion Forces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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